Cas no 1806967-71-4 (Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate)

• Product name: Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806967-71-4
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4868499

Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-7(19)3-5-8(12)6(10(13)14)4-18-9(5)11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： YDDUIDLYIQLBJU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C(F)(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

Comprehensive Analysis of Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806967-71-4)

The compound Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806967-71-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, difluoromethyl, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate stands out due to its versatile reactivity, which allows for further functionalization. This aligns with the growing trend in precision chemistry, where tailored molecular designs are crucial for addressing complex challenges in life sciences and material innovation.

The synthesis of CAS No. 1806967-71-4 involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic substitution techniques. Its ethyl ester moiety provides a handle for further derivatization, making it a preferred choice for constructing heterocyclic scaffolds. This adaptability has sparked discussions in online forums and academic circles, particularly around optimizing yield and purity for industrial-scale production.

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Environmental and regulatory considerations are also critical. While not classified as hazardous, proper handling of halogenated compounds like this one is emphasized in green chemistry guidelines. Innovations in solvent-free synthesis and catalytic recycling are frequently searched terms, reflecting the industry's shift toward sustainable practices.

In summary, Ethyl 4-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate exemplifies the intersection of cutting-edge chemistry and practical applications. Its role in advancing small-molecule therapeutics and agrochemicals ensures its relevance in ongoing scientific discourse, while its structural complexity continues to inspire methodological breakthroughs in organic synthesis.